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9(S)-HpOTrE 9(S)-HpOTrE (9S,10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoic acid is a (10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoic acid which has S-configuration at the chiral centre. It is a conjugate acid of a (9S,10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoate. It is an enantiomer of a (9R,10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoic acid.
Brand Name: Vulcanchem
CAS No.: 111004-08-1
VCID: VC20767370
InChI: InChI=1S/C18H30O4/c1-2-3-4-5-6-8-11-14-17(22-21)15-12-9-7-10-13-16-18(19)20/h3-4,6,8,11,14,17,21H,2,5,7,9-10,12-13,15-16H2,1H3,(H,19,20)/b4-3-,8-6-,14-11+/t17-/m1/s1
SMILES: CCC=CCC=CC=CC(CCCCCCCC(=O)O)OO
Molecular Formula: C18H30O4
Molecular Weight: 310.4 g/mol

9(S)-HpOTrE

CAS No.: 111004-08-1

Cat. No.: VC20767370

Molecular Formula: C18H30O4

Molecular Weight: 310.4 g/mol

* For research use only. Not for human or veterinary use.

9(S)-HpOTrE - 111004-08-1

Specification

Description (9S,10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoic acid is a (10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoic acid which has S-configuration at the chiral centre. It is a conjugate acid of a (9S,10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoate. It is an enantiomer of a (9R,10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoic acid.
CAS No. 111004-08-1
Molecular Formula C18H30O4
Molecular Weight 310.4 g/mol
IUPAC Name (9S,10E,12Z,15Z)-9-hydroperoxyoctadeca-10,12,15-trienoic acid
Standard InChI InChI=1S/C18H30O4/c1-2-3-4-5-6-8-11-14-17(22-21)15-12-9-7-10-13-16-18(19)20/h3-4,6,8,11,14,17,21H,2,5,7,9-10,12-13,15-16H2,1H3,(H,19,20)/b4-3-,8-6-,14-11+/t17-/m1/s1
Standard InChI Key RWKJTIHNYSIIHW-MEBVTJQTSA-N
Isomeric SMILES CC/C=C\C/C=C\C=C\[C@H](CCCCCCCC(=O)O)OO
SMILES CCC=CCC=CC=CC(CCCCCCCC(=O)O)OO
Canonical SMILES CCC=CCC=CC=CC(CCCCCCCC(=O)O)OO
Appearance Assay:≥98%A solution in ethanol

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